Cas no 1564819-74-4 (1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one)

• Product Name: 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one
• CAS No: 1564819-74-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5578960
• Update Time: 2025-10-30

1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(hydroxymethyl)-1-pyrrolidinyl]-2-(methylamino)-
• 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one

• Inchi： 1S/C8H16N2O2/c1-9-4-8(12)10-3-2-7(5-10)6-11/h7,9,11H,2-6H2,1H3
• InChI Key： XTWYIXFLDDNKSN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CO)C1)CNC

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 330.2±17.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one

Introduction to 1-[3-(Hydroxymethyl)Pyrrolidin-1-yl]-2-(Methylamino)Ethan-1-one (CAS No. 1564819-74-4)

1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one (CAS No. 1564819-74-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and exhibits unique structural and functional properties that make it a valuable candidate for various pharmaceutical applications.

The pyrrolidine moiety in the compound's structure is a five-membered heterocyclic ring containing one nitrogen atom. This ring system is known for its ability to form stable complexes with metal ions and its potential to modulate biological activities. The presence of the hydroxymethyl group at the 3-position of the pyrrolidine ring adds a hydrophilic character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the methylamino group attached to the ethanone moiety further enhances the compound's versatility in terms of its pharmacological profile.

Recent studies have highlighted the potential of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one as a lead compound for the development of novel therapeutic agents. One area of particular interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially affecting neurotransmitter release and reuptake processes. These interactions could have implications for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential CNS applications, 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This suggests that it could be useful in developing treatments for inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one has also been studied extensively. Its bioavailability, distribution, metabolism, and excretion (ADME) properties are crucial for understanding its potential therapeutic window and safety profile. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are desirable attributes for a drug candidate.

Furthermore, the toxicological profile of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one has been evaluated in various animal models. These studies have generally indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully elucidate its long-term safety and potential side effects in humans.

In conclusion, 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2-(methylamino)ethan-1-one (CAS No. 1564819-74-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action, pharmacological properties, and clinical potential will be essential for realizing its full therapeutic value.